N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C18H20ClN3S/c1-14-16(19)8-5-9-17(14)20-18(23)22-12-10-21(11-13-22)15-6-3-2-4-7-15/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: OBRJSHHWGFJTGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H20ClN3S
• Molecular Weight: 345.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamide, also known as CPP or CPPene, is a synthetic compound that has been widely studied for its potential applications in the field of neuroscience. CPPene belongs to the class of piperazine derivatives, which have been shown to have various pharmacological properties, including antipsychotic, anxiolytic, and analgesic effects. In

Mechanism of Action

N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene acts as a potent inhibitor of the enzyme protein kinase C (PKC), which is involved in various cellular signaling pathways. PKC has been implicated in the pathogenesis of several neurological disorders, including stroke and neurodegenerative diseases. By inhibiting PKC, N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene may protect neurons from damage and promote neuronal survival. In addition, N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene has been shown to modulate the activity of ion channels, which may contribute to its neuroprotective and antipsychotic effects.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene has been shown to have a variety of biochemical and physiological effects. In animal studies, N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene has been shown to reduce brain damage and improve functional recovery after stroke and traumatic brain injury. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. In addition, N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene has been shown to have antipsychotic effects in animal models of schizophrenia, and to reduce anxiety and depression-like behaviors in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene is its relatively low toxicity, which makes it suitable for use in animal studies. It is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one limitation of N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene is its poor solubility in water, which can make it difficult to administer in vivo. In addition, more research is needed to determine the optimal dosage and administration route for N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene in different animal models.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene. One area of interest is the potential use of N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene in the treatment of traumatic brain injury and other acute neurological injuries. Another area of interest is the use of N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, more research is needed to elucidate the mechanism of action of N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene and to optimize its pharmacological properties for use in different animal models. Finally, there is potential for the development of novel derivatives of N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene with improved solubility and pharmacokinetic properties.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene involves the reaction of 3-chloro-2-methylbenzylamine with phenyl isothiocyanate in the presence of a base, followed by the reaction with piperazine. The final product is obtained after purification by column chromatography. The yield of N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene is typically around 50%, and the purity can be confirmed by NMR and mass spectrometry.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene has been studied extensively for its potential applications in the field of neuroscience. It has been shown to have neuroprotective effects, which may be useful in the treatment of various neurological disorders, including stroke, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(3-chloro-2-methylphenyl)-4-phenyl-1-piperazinecarbothioamideene has also been shown to have antipsychotic effects, which may be useful in the treatment of schizophrenia and other psychotic disorders.